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Compound of Interest

Compound Name: CGP36216

Cat. No.: B1139186 Get Quote

For researchers and drug development professionals handling CGP36216, a selective GABAB

antagonist, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. While specific disposal instructions for CGP36216 are not readily

available, a comprehensive procedure can be formulated by adhering to general principles of

hazardous chemical waste management and considering the known properties of the

compound. This guide provides essential, step-by-step instructions for the safe disposal of

CGP36216, ensuring compliance with safety regulations and fostering a secure laboratory

environment.

Properties of CGP36216
A summary of the known physical and chemical properties of CGP36216 is presented below.

This information is crucial for assessing potential hazards and determining the appropriate

disposal pathway.
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Property Value

Molecular Formula C5H14NO2P · HCl[1][2]

Molecular Weight 187.6 g/mol [1][2]

Appearance Crystalline solid[1][3]

Purity ≥98%[1][2]

Solubility

Soluble in water (to 100 mM), DMSO (to 100

mM), ethanol (approx. 5 mg/ml), and PBS (pH

7.2, approx. 10 mg/ml)[1][2][3]

Storage
Desiccate at room temperature or store at -20°C

for long-term stability[1][3]

CAS Number 1781834-71-6[1][2]

Step-by-Step Disposal Protocol for CGP36216
The following protocol outlines the necessary steps for the safe disposal of CGP36216 waste,

including pure compound, contaminated materials, and solutions.

1. Waste Identification and Segregation:

Treat all CGP36216 waste as hazardous chemical waste. This includes unused or expired

compounds, solutions containing CGP36216, and any materials that have come into contact

with it, such as personal protective equipment (PPE), pipette tips, and contaminated

glassware.[4]

Segregate CGP36216 waste from other waste streams at the point of generation to prevent

accidental mixing and reactions.[5] Do not mix with biological or radioactive waste unless

explicitly permitted by your institution's safety guidelines.[6]

2. Containerization:

Use a designated, leak-proof, and chemically compatible waste container.[6] For solid waste,

a sturdy, sealable container is appropriate. For liquid waste, use a container with a secure

screw-top cap.[6]
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The container must be clearly labeled as "Hazardous Waste" and should include the full

chemical name: "(3-aminopropyl)(ethyl)phosphinic acid hydrochloride (CGP36216)," the

concentration (if in solution), and the date of accumulation.[5]

3. Waste Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[6] This area should be secure, well-ventilated, and away from general laboratory

traffic.

Keep the waste container closed at all times except when adding waste.[6]

Do not accumulate large quantities of waste. Adhere to your institution's limits for waste

accumulation in an SAA.[6]

4. Disposal of Empty Containers:

A container that has held CGP36216 is considered hazardous waste.[4]

To decontaminate an empty container, triple rinse it with a suitable solvent in which

CGP36216 is soluble, such as water or ethanol.[4]

Collect the rinsate as hazardous liquid waste and add it to your designated liquid waste

container.[4]

After triple rinsing, deface or remove the original label from the container before disposing of

it as non-hazardous waste, in accordance with your institution's procedures for glass or

plastic recycling.[4][6]

5. Request for Waste Pickup:

Once the waste container is full or has reached the maximum accumulation time allowed by

your institution, arrange for its disposal through your organization's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.[5][6]

Complete all necessary waste disposal forms as required by your institution, providing

accurate information about the waste composition.[5]
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Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of CGP36216 waste.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of CGP36216 waste.

This comprehensive approach to the disposal of CGP36216 will help ensure the safety of

laboratory personnel and the protection of the environment, reinforcing a culture of safety and

responsibility in research and development settings. Always consult your institution's specific

waste management policies and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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